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Compound of Interest

Compound Name: Parsalmide

Cat. No.: B1678479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Parsalmide stock

solutions for various in vitro and in vivo experiments. Parsalmide is a non-steroidal anti-

inflammatory drug (NSAID) with analgesic and muscle relaxant properties.[1] Accurate

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results.

Parsalmide Chemical and Physical Properties
A comprehensive summary of Parsalmide's properties is provided in the table below,

facilitating quick reference for experimental planning.
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Property Value Source

CAS Number 30653-83-9 [2][3]

Molecular Formula C₁₄H₁₈N₂O₂ [4][5][6]

Molecular Weight 246.30 g/mol [2][3][4]

Appearance Crystals from ethanol [2]

Melting Point 83-85 °C [2]

pKa (aq soln, 20°C) 4.6 ± 0.03 [2]

Solubility

Very soluble in alcohol,

chloroform, acetone, ethyl

acetate, dioxane; slightly

soluble in water; practically

insoluble in petroleum ether,

cyclohexane.

[2]

Experimental Protocols
2.1. Materials and Equipment

Parsalmide (powder form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2.2. Preparation of a 10 mM Parsalmide Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for cell-based assays.

Calculate the required mass of Parsalmide:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 246.30 g/mol x 1000 mg/g = 2.463 mg

Weighing Parsalmide:

Tare a sterile, amber glass vial on a calibrated analytical balance.

Carefully weigh 2.463 mg of Parsalmide powder into the vial.

Dissolving Parsalmide:

Add 1 mL of anhydrous DMSO to the vial containing the Parsalmide powder.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particulates.

Storage:

Store the 10 mM Parsalmide stock solution at -20°C in the dark. For long-term storage,

aliquoting into smaller volumes is recommended to avoid repeated freeze-thaw cycles.

2.3. Preparation of Working Solutions

For most cell culture experiments, the final concentration of DMSO should be kept below 0.5%

to avoid solvent-induced toxicity. To prepare working solutions, the 10 mM stock solution should

be serially diluted in the appropriate cell culture medium immediately before use.
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Parsalmide's primary mechanism of action is believed to be the inhibition of prostaglandin

synthesis.[3] Prostaglandins are key mediators of inflammation and pain. The synthesis of

prostaglandins is initiated by the conversion of arachidonic acid to prostaglandin H2 (PGH2) by

cyclooxygenase (COX) enzymes.[3]

Arachidonic Acid

COX-1 / COX-2

Prostaglandin H2 (PGH2)

Prostaglandins (PGE₂, PGI₂, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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